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Compound of Interest

Compound Name: Levallorphan (Tartrate)

Cat. No.: B13830443

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of Levallorphan tartrate. The information herein is intended to support research, drug
development, and formulation activities by presenting key data, experimental methodologies,
and relevant biological pathways.

Introduction

Levallorphan tartrate is a synthetic opioid modulator belonging to the morphinan class of
compounds.[1] It is recognized for its dual activity as a p-opioid receptor (MOR) antagonist and
a k-opioid receptor (KOR) agonist.[1][2] This unique pharmacological profile allows it to
counteract the respiratory depression caused by potent opioids like morphine while retaining
some analgesic effects.[1][3] Structurally, it is the tartrate salt of Levallorphan.[4]

Physicochemical Properties

The physicochemical characteristics of an active pharmaceutical ingredient (API) are critical for
its formulation, delivery, and pharmacokinetic profile. The key properties of Levallorphan
tartrate are summarized below.

Table 1: Chemical Identity and Molecular Properties
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Property Value Source(s)
(2R,3R)-2,3-
dihydroxybutanedioic acid;
1R,9R,10R)-17-prop-2-enyl-

Chemical Name ( yL7-prop d [4]
17-
azatetracyclo[7.5.3.0%,1°.02,7]he
ptadeca-2(7),3,5-trien-4-ol

CAS Number 71-82-9 [5][6]

Molecular Formula C19H25NO - C4HeOs [516]1[7]

Molecular Weight 433.49 g/mol [8]
C=CCN1CcCc23cceceezcice

Canonical SMILES C4=C3C=C(C=C4)0.C(C(C(= [5]18]
0)0)0)(C(=0)0)0

Table 2: Physical and Chemical Characteristics

Property Value Source(s)

Appearance White to beige solid/powder [6][9]

Melting Point 176-177°C [51161[9]

Solubility Soluble in water (H20) [5116119]
4.5/6.9 (H20, t=25.0°C)

pKa . [51[9][10]
(Uncertain)

LogP (Octanol/Water) 3.57 [5]

Optical Activity [0]22/D -35°, ¢ = 0.38 in H20 [10]

Experimental Protocols for Physicochemical

Characterization
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A thorough investigation of the physical and chemical properties of an API is a primary step for
quality control and formulation development.[11] The following are general methodologies
applicable to the characterization of Levallorphan tartrate.

e Purity Assay (HPLC): High-Performance Liquid Chromatography (HPLC) is a standard
method for determining the purity of Levallorphan tartrate. A sample is dissolved in a suitable
solvent and injected into the HPLC system. The compound is separated from impurities on a
chromatographic column, and the purity is quantified by detecting the elution peaks, typically
with a UV detector. Purity levels of 298% are commercially available.[7]

e Solubility Determination: To determine aqueous solubility, an excess amount of Levallorphan
tartrate powder is added to a known volume of purified water in a sealed container. The
resulting suspension is agitated at a constant temperature until equilibrium is reached. The
saturated solution is then filtered to remove undissolved solid, and the concentration of the
dissolved API in the filtrate is measured using a calibrated analytical technique such as UV-
Vis spectroscopy or HPLC. The results confirm that Levallorphan tartrate is soluble in water.

[5]16]

o Melting Point Determination: The melting point is determined using a capillary melting point
apparatus. A small amount of the crystalline powder is packed into a capillary tube, which is
then heated at a controlled rate. The temperature range over which the substance transitions
from a solid to a liquid is recorded as the melting point, which for Levallorphan tartrate is
consistently reported as 176-177°C.[6][9]

o pKa Determination: The acid dissociation constant (pKa) can be determined by
potentiometric titration. A solution of Levallorphan tartrate is titrated with a standardized
solution of a strong acid or base. The pH of the solution is monitored throughout the titration,
and the pKa values are calculated from the inflection points of the resulting titration curve. It
is noted that the reported pKa values have some uncertainty.[5][9][10]

e LogP (Octanol-Water Partition Coefficient) Measurement: The LogP value, a measure of
lipophilicity, can be determined using the shake-flask method. A solution of Levallorphan
tartrate is prepared in a biphasic system of n-octanol and water. After vigorous mixing and
separation of the two phases, the concentration of the compound in each phase is
measured. The LogP is calculated as the base-10 logarithm of the ratio of the concentration
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in the octanol phase to the concentration in the agueous phase. The reported value of 3.57
indicates significant lipophilicity.[5]

Physicochemical Characterization Workflow

Levallorphan Tartrate API
Purity (HPLC) Solubility Test (Melting Point Determination) pKa Measurement LogP Determination

Compiled Physicochemical Profile

Click to download full resolution via product page

Caption: General workflow for the physicochemical characterization of Levallorphan tartrate.

Mechanism of Action and Signaling Pathway

Levallorphan tartrate's pharmacological effects are mediated through its interaction with opioid
receptors. It acts as an antagonist at the p-opioid receptor (MOR) and as an agonist at the k-
opioid receptor (KOR).[1][2] This dual functionality is crucial to its clinical application. The
antagonism of the MOR allows it to reverse the life-threatening respiratory depression caused
by other opioids. Simultaneously, its agonistic activity at the KOR contributes to analgesia.[1]
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Caption: Simplified signaling pathway of Levallorphan tartrate at opioid receptors.

Chemical Structure Relationship

Levallorphan tartrate is the salt formed from the reaction of Levallorphan (the active base) with
L-Tartaric acid. This salt formation is often employed to improve the solubility and stability of the
API.

Levallorphan (Base) L-Tartaric Acid
Ci19H25NO CaHeOs
+ +

Levallorphan Tartrate (Salt)

C19H25NO - C4H60s6

Click to download full resolution via product page
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Caption: Relationship between Levallorphan base, L-Tartaric acid, and the resulting tartrate
salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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